Cas no 952505-29-2 (1-2-(Triphenylmethyl)thioethyl-1,4,7,10-tetraazacyclododecane)

• Product Name: 1-2-(Triphenylmethyl)thioethyl-1,4,7,10-tetraazacyclododecane
• CAS No: 952505-29-2
• MF: C₂₉H₃₈N₄S
• MW: 474.703825473785
• CID: 5041311
• Update Time: 2025-06-09

1-2-(Triphenylmethyl)thioethyl-1,4,7,10-tetraazacyclododecane Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10-Tetraazacyclododecane, 1-[2-[(triphenylmethyl)thio]ethyl]-
• 1-2-(Triphenylmethyl)thioethyl-1,4,7,10-tetraazacyclododecane

• Inchi： 1S/C29H38N4S/c1-4-10-26(11-5-1)29(27-12-6-2-7-13-27,28-14-8-3-9-15-28)34-25-24-33-22-20-31-18-16-30-17-19-32-21-23-33/h1-15,30-32H,16-25H2
• InChI Key： YKLWFYFDUONSKK-UHFFFAOYSA-N
• SMILES： N1(CCSC(C2=CC=CC=C2)(C2=CC=CC=C2)C2=CC=CC=C2)CCNCCNCCNCC1

Additional information on 1-2-(Triphenylmethyl)thioethyl-1,4,7,10-tetraazacyclododecane

Introduction to 1-2-(Triphenylmethyl)thioethyl-1,4,7,10-tetraazacyclododecane (CAS No. 952505-29-2)

1-2-(Triphenylmethyl)thioethyl-1,4,7,10-tetraazacyclododecane is a sophisticated macrocyclic compound that has garnered significant attention in the field of chemobiology and pharmaceutical research. This compound, identified by its CAS number 952505-29-2, represents a class of tetraazacyclododecanes that exhibit unique structural and functional properties. The presence of the Triphenylmethyl thioether side chain and the cyclic tetraazole framework imparts distinct chemical and biological characteristics, making it a promising candidate for various applications in drug development and molecular recognition.

The molecular structure of 1-2-(Triphenylmethyl)thioethyl-1,4,7,10-tetraazacyclododecane consists of a rigid macrocycle composed of four nitrogen atoms arranged in a cyclic manner. This nitrogen-rich backbone provides multiple sites for coordination with metal ions or other biological entities, enhancing its utility in catalytic and binding applications. The introduction of the Triphenylmethyl thioether group at the 1 and 2 positions introduces hydrophobicity and steric bulk, which can influence the compound's solubility, stability, and interaction with biological targets.

In recent years, there has been growing interest in macrocyclic compounds due to their ability to form stable complexes with a variety of substrates. The tetraazacyclododecanes are particularly notable for their potential in designing selective receptors for metal ions, anions, and even small organic molecules. The Triphenylmethyl moiety in 1-2-(Triphenylmethyl)thioethyl-1,4,7,10-tetraazacyclododecane further enhances its binding capabilities by providing additional interaction points through hydrophobic and van der Waals forces.

One of the most compelling aspects of this compound is its potential application in pharmaceuticals. The unique structural features of 1-2-(Triphenylmethyl)thioethyl-1,4,7,10-tetraazacyclododecane make it an attractive scaffold for developing novel therapeutic agents. For instance, its ability to form stable complexes with metal ions suggests that it could be used in designing metal-based drugs that target specific biological pathways. Additionally, the compound's macrocyclic structure allows for high-affinity binding to biological receptors, which is crucial for drug design.

The synthesis of 1-2-(Triphenylmethyl)thioethyl-1,4,7,10-tetraazacyclododecane involves a series of carefully orchestrated chemical reactions that require precise control over reaction conditions. The introduction of the tetraazole ring is typically achieved through cyclization reactions involving azide precursors. Subsequent functionalization with the Triphenylmethyl thioether group requires specialized reagents and techniques to ensure high yield and purity. The final product is characterized using advanced analytical methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography to confirm its structure and purity.

In terms of biological activity, preliminary studies on 1-2-(Triphenylmethyl)thioethyl-1,4,7,10-tetraazacyclododecane have shown promising results. The compound exhibits notable affinity for certain metal ions, which could be exploited in designing catalysts or sensors for medical applications. Furthermore, its ability to interact with biological macromolecules suggests potential uses in drug delivery systems and molecular recognition technologies. These findings highlight the compound's versatility and its potential as a building block for future pharmaceutical innovations.

The field of chemobiology has seen significant advancements in recent years due to the development of novel macrocyclic compounds like 1-2-(Triphenylmethyl)thioethyl-1,4,7,10-tetraazacyclododecane. These compounds offer unique advantages over traditional small-molecule drugs due to their higher specificity and stability. The ability to fine-tune their properties through structural modifications opens up endless possibilities for developing next-generation therapeutics. As research continues to uncover new applications for this class of compounds, their importance in pharmaceutical development is likely to grow even further.

In conclusion，1-2-(Triphenylmethyl)thioethyl-1，4，7，10-tetraazacyclododecane (CAS No．952505—29—2) is a multifaceted compound with significant potential in the fields of chemobiology and pharmaceutical research。Its unique structural features，including the presence of a rigid tetraazole framework and a hydrophobic Triphenylmethyl thioether side chain，make it an excellent candidate for designing novel therapeutic agents。The growing body of research on this compound underscores its importance as a valuable tool for drug development and molecular recognition technologies。As our understanding of its properties continues to expand，so too will its applications across various scientific disciplines。